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Compound of Interest

Compound Name: 4'-Methylvalerophenone

Cat. No.: B155563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 4'-Methylvalerophenone, a

versatile aromatic ketone for use in fragrance formulations. This document outlines its chemical

and physical properties, olfactory profile, and application protocols to guide researchers and

perfumers in its effective use.

Introduction to 4'-Methylvalerophenone
4'-Methylvalerophenone, also known as 1-(4-methylphenyl)pentan-1-one, is a synthetic

aroma chemical belonging to the aromatic ketone family.[1] Its chemical structure,

characterized by a phenyl ring substituted with a methyl group and a pentanone chain,

contributes to its unique olfactory properties.[1] While primarily used as an intermediate in

organic synthesis, its distinct aromatic profile makes it a valuable ingredient in the creation of

fine fragrances, cosmetics, and other scented products.[1][2]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4'-Methylvalerophenone is

essential for its proper handling, storage, and formulation.
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Property Value Reference

Chemical Name
1-(4-methylphenyl)pentan-1-

one
[3]

CAS Number 1671-77-8 [3]

Molecular Formula C12H16O [3][4]

Molecular Weight 176.25 g/mol [3][4]

Appearance
Colorless to pale yellow

liquid/oil
[1][3]

Odor

Mild, characteristic of aromatic

ketones; described as a strong

odor

[1][2]

Boiling Point 261 °C [3]

Melting Point 17 °C [3]

Solubility

Insoluble in water; Soluble in

organic solvents such as

ethanol, diethyl ether,

chloroform, and methanol.[1]

[2][3]

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area.

[1]

Olfactory Profile and Application in Fragrance
Aromatic ketones, as a class, are known to impart a range of scent notes from woody and

flowery to powdery and musky.[5] They generally possess moderate volatility, which allows

them to function as effective mid to base notes, contributing to the fragrance's longevity and

depth.

While specific, detailed descriptors for 4'-Methylvalerophenone are not widely published, its

character as an aromatic ketone suggests potential for:
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Enhancing Floral and Woody Accords: Its inherent aromatic character can be used to add

complexity and warmth to floral bouquets and woody compositions.

Providing a Powdery, Musky Dry-down: Many aromatic ketones contribute to the lingering,

substantive character of a fragrance, making them valuable in the base notes.

Use as a Fixative: Due to their moderate rate of evaporation, aromatic ketones can help to

anchor more volatile top notes, extending the overall life of the fragrance on the skin.

Blending Recommendations
Given its general profile as an aromatic ketone, 4'-Methylvalerophenone is likely to blend well

with a variety of fragrance materials. Experimental blending is crucial to determine its specific

synergies.

With Floral Notes: Consider blending with jasmine, rose, ylang-ylang, and other white florals

to add a layer of complexity and sophistication.

With Woody Notes: Combine with sandalwood, cedarwood, vetiver, and patchouli to enhance

the warmth and richness of the woody accord.

With Amber and Musky Notes: Use in conjunction with materials like Ambroxan, Galaxolide,

and various synthetic musks to create a sensual and long-lasting dry-down.

With Gourmand Notes: Judicious use may add an interesting nuance to sweet and edible

fragrance profiles.

Experimental Protocols
The following protocols are provided as a starting point for the evaluation and incorporation of

4'-Methylvalerophenone into fragrance formulations.

Protocol for Olfactory Evaluation of Raw Material
Objective: To determine the specific olfactory characteristics of 4'-Methylvalerophenone.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b155563?utm_src=pdf-body
https://www.benchchem.com/product/b155563?utm_src=pdf-body
https://www.benchchem.com/product/b155563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4'-Methylvalerophenone

Perfumer's alcohol (ethanol)

Glass beakers

Pipettes

Scent strips

Procedure:

Prepare a 10% dilution of 4'-Methylvalerophenone in perfumer's alcohol. This is a standard

starting concentration for the evaluation of new aroma chemicals.

Dip a clean scent strip into the 10% solution, ensuring not to oversaturate the strip.

Wave the scent strip gently in front of the nose to evaluate the initial "top note" impression.

Record all initial descriptors that come to mind (e.g., sweet, fruity, floral, woody, spicy, etc.).

Allow the scent strip to air for several minutes to an hour. Re-evaluate the scent to determine

the "heart" or "mid-notes" of the material. Note any changes in the olfactory profile.

Continue to evaluate the scent strip periodically over several hours to assess the "base

notes" and the overall longevity (substantivity) of the material.

Protocol for Incorporation into a Fragrance Concentrate
Objective: To test the performance and blending characteristics of 4'-Methylvalerophenone
within a simple fragrance accord.

Materials:

10% dilution of 4'-Methylvalerophenone

10% dilutions of other selected aroma chemicals (e.g., a simple floral or woody accord)

Perfumer's alcohol
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Glass vials with caps

Pipettes

Digital scale

Procedure:

Create a simple base accord. For example, a basic woody accord could be formulated with

Iso E Super (60%), Cedarwood Atlas (30%), and Vetiver Haiti (10%).

Prepare several variations of this accord, each with a different concentration of the 10% 4'-
Methylvalerophenone solution (e.g., 1%, 2%, 5%, 10% of the total concentrate).

Ensure each formulation is thoroughly mixed.

Allow the blends to macerate for at least 48 hours in a cool, dark place. This allows the

different ingredients to meld and harmonize.

Evaluate the resulting accords on scent strips, following the procedure outlined in Protocol

4.1, to determine the impact of 4'-Methylvalerophenone on the overall fragrance profile.

Safety and Handling
GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H317: May cause an allergic skin reaction.[1]

Precautionary Statements:

It is recommended to handle 4'-Methylvalerophenone in a well-ventilated area and to use

appropriate personal protective equipment (PPE), including gloves and safety glasses.

Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

Store away from heat and open flames.
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Visualizing the Fragrance Development Workflow
The following diagram illustrates a typical workflow for the development of a new fragrance,

from initial concept to final product.
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(e.g., in lotions, soaps)

Approved Formula
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Caption: A flowchart illustrating the key stages in the fragrance development process.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b155563?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olfactory Signaling Pathway
The perception of an odorant like 4'-Methylvalerophenone begins with its interaction with

olfactory receptors in the nasal cavity. This initiates a complex signaling cascade that results in

the perception of smell in the brain.
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Caption: A simplified diagram of the olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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